Cas no 109387-36-2 (2,4,4-Trimethylpentane-1,3-diol)

• Product Name: 2,4,4-Trimethylpentane-1,3-diol
• CAS No: 109387-36-2
• MF: C₈H₁₈O₂
• MW: 146.227323055267
• MDL: MFCD06252429
• CID: 3599457
• PubChem ID: 4465961
• Update Time: 2025-08-05

2,4,4-Trimethylpentane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Pentanediol, 2,4,4-trimethyl-
• 2,4,4-Trimethylpentane-1,3-diol
• 2,4,4-trimethyl-1,3-pentanediol
• G72324
• AKOS006292829
• 109387-36-2
• EN300-345471
• LDKQSAYLQSMHQP-UHFFFAOYSA-N
• SCHEMBL729838
• JEA38736

• MDL： MFCD06252429
• Inchi： 1S/C8H18O2/c1-6(5-9)7(10)8(2,3)4/h6-7,9-10H,5H2,1-4H3
• InChI Key： LDKQSAYLQSMHQP-UHFFFAOYSA-N
• SMILES： OC(C(C)CO)C(C)(C)C

Computed Properties

• Exact Mass: 146.130679813g/mol
• Monoisotopic Mass: 146.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 93.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols